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Compound of Interest

Compound Name: 4-Iodocinnamic acid

CAS No.: 113641-76-2

Cat. No.: B3083115

Get Quote

Executive Summary & Hazard Context
4-Iodocinnamic acid is a halogenated aromatic acid commonly utilized as a building block in

palladium-catalyzed cross-coupling reactions (e.g., Heck reactions). While classified primarily

as an irritant (Skin/Eye/Respiratory), its safety profile is complicated by the carbon-iodine (C-I)

bond.

The Scientist's Perspective (Why this matters): The C-I bond is the weakest among common

halo-aromatics. This makes it an excellent reactive handle for synthesis but also renders the

compound susceptible to homolytic cleavage by light or heat. Decomposition releases free

iodine (

), which is corrosive and toxic. Therefore, your PPE strategy must account not just for the
parent acid, but for potential iodine liberation and the solvents (e.g., DMSO, DMF) required to
solubilize it.
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Do not rely on generic "lab safety" rules. Select barriers based on the physical state and the

solvent system used.

Protection Zone Recommended Equipment Technical Rationale

Ocular
Chemical Splash Goggles (Not

Safety Glasses)

As a fine powder, 4-

Iodocinnamic acid poses a

significant dust hazard.

Goggles seal the eyes against

airborne particulates that

glasses cannot block [1].

Dermal (Hand)
Double Nitrile (Outer: 5 mil,

Inner: 4 mil)

Solid State: Standard nitrile is

sufficient.In Solution: If

dissolved in DMSO/DMF

(common carriers), these

solvents permeate standard

gloves rapidly, carrying the

toxin through the skin. Double

gloving increases

breakthrough time.

Respiratory
Fume Hood (Primary) or

N95/P100 (Secondary)

The compound is a Specific

Target Organ Toxicant

(Respiratory Irritant - H335).

Inhalation of dust causes

immediate mucosal

inflammation [2].

Body
High-Neck Lab Coat

(Cotton/Poly blend)

Prevents dust accumulation on

the clavicle/neck area, a

common contact dermatitis site

for powder reagents.

Engineering Controls & Operational Workflow
The "Self-Validating" Storage Check
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Before opening the container, perform a visual integrity check. 4-Iodocinnamic acid should be

a white to pale beige powder.

Pass: Powder is pale. Proceed.

Fail: Powder is dark yellow or brown. STOP. This indicates photolytic decomposition and the

presence of free iodine. Handle as a corrosive hazard.

Handling Protocol (Step-by-Step)
Step 1: Weighing (The Critical Dust Zone)

Location: Chemical Fume Hood.[1]

Tooling: Use an anti-static gun if available; organic acids often carry static charges that

cause "jumping" during weighing.

Technique: Do not use a spatula to "tap" powder off. This creates aerosols. Use a micro-

scoop and transfer by gravity.

Step 2: Solubilization

Solvent Choice: The compound is sparingly soluble in water but soluble in Ethanol, DMSO,

and DMF.

Risk: Once dissolved, the "Irritant" classification effectively upgrades to "Permeation Hazard"

depending on the solvent.

Action: If using DMSO, change outer gloves immediately after the solubilization step to

ensure no micro-droplets remain on PPE.

Step 3: Reaction Setup (Heck/Coupling)

Atmosphere: Iodo-compounds are sensitive to oxidative addition. Purge reaction vessels

with Nitrogen or Argon before adding the solid to prevent side-reactions and degradation [3].

Visual Workflow: From Storage to Disposal[2]
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Figure 1: Operational logic flow for handling 4-Iodocinnamic acid, emphasizing the pre-check

for iodine degradation.

Waste Management & Disposal
Incorrect disposal of halogenated acids is a common audit failure in drug discovery labs.

Segregation: Do NOT mix with general organic waste if your facility separates halogenated

solvents. The iodine atom classifies this as Halogenated Organic Waste.

Acid-Base Caution: Do not mix with strong oxidizing acids (e.g., Nitric Acid waste). Oxidation

of the iodide can generate toxic Iodine gas (

) in the waste container.

Labeling: Clearly mark the waste tag with "Organoiodine Compound" to alert waste handlers

of potential heavy metal/halogen content.

Emergency Response (Self-Validating Loops)
Skin Contact:

Immediate Action: Wash with soap and water for 15 minutes.

Validation: If skin turns yellow/brown after washing, free iodine has bound to the

epidermis. Treat with a dilute thiosulfate solution (if available/authorized) or continue

washing and seek medical attention.
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Spill Cleanup (Solid):

Do not dry sweep. This generates dust.

Protocol: Cover with wet paper towels (to dampen), then scoop into a bag. Wipe the

surface with a dilute alkaline solution (sodium bicarbonate) to neutralize any acidic

residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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